2-((4-amino-5-(thiophen-2-ylsulfonyl)pyrimidin-2-yl)thio)-N-(3,4,5-trimethoxyphenyl)acetamide
Description
2-((4-amino-5-(thiophen-2-ylsulfonyl)pyrimidin-2-yl)thio)-N-(3,4,5-trimethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C19H20N4O6S3 and its molecular weight is 496.57. The purity is usually 95%.
BenchChem offers high-quality 2-((4-amino-5-(thiophen-2-ylsulfonyl)pyrimidin-2-yl)thio)-N-(3,4,5-trimethoxyphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((4-amino-5-(thiophen-2-ylsulfonyl)pyrimidin-2-yl)thio)-N-(3,4,5-trimethoxyphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
a. Anticancer Properties: Molecules containing the thiophene ring system exhibit promising anticancer effects. Researchers have explored their potential as novel chemotherapeutic agents. Further studies could focus on optimizing their efficacy and safety profiles .
b. Anti-Inflammatory Activity: The compound’s structure suggests it may possess anti-inflammatory properties. Investigating its effects on inflammatory pathways and immune responses could lead to the development of new anti-inflammatory drugs .
c. Antimicrobial Activity: Thiophene derivatives have demonstrated antimicrobial effects against various pathogens. Researchers could explore this compound’s activity against specific bacteria, fungi, and viruses .
d. Antihypertensive and Anti-Atherosclerotic Properties: Given the importance of managing cardiovascular diseases, evaluating the compound’s potential as an antihypertensive or anti-atherosclerotic agent would be valuable .
Organic Electronics and Material Science
Thiophene-based compounds play a crucial role in organic electronics and material science:
a. Organic Semiconductors: Thiophene derivatives contribute to the development of organic semiconductors. Researchers could investigate their use in organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs) .
b. Corrosion Inhibitors: Thiophene derivatives find applications in industrial chemistry as corrosion inhibitors. Understanding their effectiveness in protecting materials from corrosion could lead to practical solutions .
Other Potential Applications
Consider exploring the following areas:
a. Metal Complexing Agents: Thiophene derivatives often exhibit metal-binding properties. Investigate whether this compound can serve as a metal complexing agent .
b. Insecticides: Given the need for effective pest control, explore the compound’s potential as an insecticide .
properties
IUPAC Name |
2-(4-amino-5-thiophen-2-ylsulfonylpyrimidin-2-yl)sulfanyl-N-(3,4,5-trimethoxyphenyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N4O6S3/c1-27-12-7-11(8-13(28-2)17(12)29-3)22-15(24)10-31-19-21-9-14(18(20)23-19)32(25,26)16-5-4-6-30-16/h4-9H,10H2,1-3H3,(H,22,24)(H2,20,21,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WCPRHXCKDIXRRF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)NC(=O)CSC2=NC=C(C(=N2)N)S(=O)(=O)C3=CC=CS3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N4O6S3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
496.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-((4-amino-5-(thiophen-2-ylsulfonyl)pyrimidin-2-yl)thio)-N-(3,4,5-trimethoxyphenyl)acetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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